Cas no 104186-19-8 (Phenol,4-[[5-(3,4-dimethoxyphenyl)-2H-tetrazol-2-yl]methyl]-2,6-dimethyl-)
104186-19-8 structure
Product Name:Phenol,4-[[5-(3,4-dimethoxyphenyl)-2H-tetrazol-2-yl]methyl]-2,6-dimethyl-
CAS No:104186-19-8
MF:C18H20N4O3
MW:340.376403808594
CID:214130
PubChem ID:3025579
Update Time:2025-04-19
Phenol,4-[[5-(3,4-dimethoxyphenyl)-2H-tetrazol-2-yl]methyl]-2,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
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- Phenol,4-[[5-(3,4-dimethoxyphenyl)-2H-tetrazol-2-yl]methyl]-2,6-dimethyl-
- 4-[[5-(3,4-dimethoxyphenyl)tetrazol-2-yl]methyl]-2,6-dimethylphenol
- BRN 4554708
- 4-((5-(3,4-Dimethoxyphenyl)-2H-tetrazol-2-yl)methyl)-2,6-dimethylphenol
- Phenol, 4-((5-(3,4-dimethoxyphenyl)-2H-tetrazol-2-yl)methyl)-2,6-dimethyl-
- 104186-19-8
- DTXSID60146332
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- Inchi: 1S/C18H20N4O3/c1-11-7-13(8-12(2)17(11)23)10-22-20-18(19-21-22)14-5-6-15(24-3)16(9-14)25-4/h5-9,23H,10H2,1-4H3
- InChI Key: RYAQNNATFZKOMC-UHFFFAOYSA-N
- SMILES: OC1=C(C)C=C(C=C1C)CN1N=NC(C2C=CC(=C(C=2)OC)OC)=N1
Computed Properties
- Exact Mass: 340.1537
- Monoisotopic Mass: 340.15354051g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 415
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 82.3Ų
Experimental Properties
- PSA: 82.29
Phenol,4-[[5-(3,4-dimethoxyphenyl)-2H-tetrazol-2-yl]methyl]-2,6-dimethyl- Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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